Cas no 146019-25-2 (3-acetyloxy-14-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid)
146019-25-2 structure
Product Name:3-acetyloxy-14-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid
CAS No:146019-25-2
MF:C32H50O5
MW:514.736410617828
CID:4551508
PubChem ID:134715236
Update Time:2024-11-04
3-acetyloxy-14-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-O-Acetyl-11-hydroxy-beta-boswellic acid
- (3R,4R,4Ar,6aR,6bS,8aR,11R,12S,12aR,14R,14aR,14bS)-3-acetyloxy-14-hydroxy-4,6a,6b,8a,11,12,14b-hepta
- 3-acetyloxy-14-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetrade
- (3R,4R,4aR,6aR,6bS,8aR,11R,12S,12aR,14R,14aR,14bS)-3-acetyloxy-14-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid
- HY-N7162
- AKOS040760214
- PD166571
- CS-0103747
- Urs-12-en-23-oic acid, 3-(acetyloxy)-11-hydroxy-, (3a,4b,11a)-
- MS-29563
- 146019-25-2
- DA-49616
- 3-acetyloxy-14-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid
-
- Inchi: 1S/C32H50O5/c1-18-9-12-28(4)15-16-30(6)21(25(28)19(18)2)17-22(34)26-29(5)13-11-24(37-20(3)33)32(8,27(35)36)23(29)10-14-31(26,30)7/h17-19,22-26,34H,9-16H2,1-8H3,(H,35,36)/t18-,19+,22-,23-,24-,25+,26-,28-,29+,30-,31-,32-/m1/s1
- InChI Key: GKZSILIAFXNPRA-GHQZQFNUSA-N
- SMILES: O[C@@H]1C=C2[C@@H]3[C@@H](C)[C@H](C)CC[C@]3(C)CC[C@@]2(C)[C@]2(C)CC[C@H]3[C@](C(=O)O)(C)[C@@H](CC[C@]3(C)[C@H]21)OC(C)=O
Computed Properties
- Exact Mass: 514.36582469g/mol
- Monoisotopic Mass: 514.36582469g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 37
- Rotatable Bond Count: 3
- Complexity: 1020
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 12
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 7.2
- Topological Polar Surface Area: 83.8
Experimental Properties
- Color/Form: Powder
3-acetyloxy-14-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1255-5 mg |
3-O-Acetyl-11-hydroxy-beta-boswellic acid |
146019-25-2 | 98.24% | 5mg |
¥3977.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1255-10 mg |
3-O-Acetyl-11-hydroxy-beta-boswellic acid |
146019-25-2 | 98.24% | 10mg |
¥5969.00 | 2022-04-26 | |
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1255-25 mg |
3-O-Acetyl-11-hydroxy-beta-boswellic acid |
146019-25-2 | 98.24% | 25mg |
¥9997.00 | 2022-04-26 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | O87720-5mg |
3-O-Acetyl-11-hydroxy-beta-boswellic acid |
146019-25-2 | 5mg |
¥4752.0 | 2021-09-08 | ||
| SHANG HAI TAO SHU Biotechnology Co., Ltd. | TN1255-1 mg |
3-O-Acetyl-11-hydroxy-beta-boswellic acid |
146019-25-2 | 98.24% | 1mg |
¥1769.00 | 2022-04-26 | |
| ChemScence | CS-0103747-5mg |
3-O-Acetyl-11-hydroxy-beta-boswellic acid |
146019-25-2 | 98.29% | 5mg |
$380.0 | 2022-04-27 | |
| ChemScence | CS-0103747-10mg |
3-O-Acetyl-11-hydroxy-beta-boswellic acid |
146019-25-2 | 98.29% | 10mg |
$600.0 | 2022-04-27 | |
| Biosynth | WFA01925-1 mg |
3-o-Acetyl-11-hydroxy-beta-boswellic acid |
146019-25-2 | 1mg |
$143.00 | 2022-12-28 | ||
| Biosynth | WFA01925-5 mg |
3-o-Acetyl-11-hydroxy-beta-boswellic acid |
146019-25-2 | 5mg |
$464.75 | 2022-12-28 | ||
| Biosynth | WFA01925-10 mg |
3-o-Acetyl-11-hydroxy-beta-boswellic acid |
146019-25-2 | 10mg |
$743.60 | 2022-12-28 |
3-acetyloxy-14-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid Related Literature
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
146019-25-2 (3-acetyloxy-14-hydroxy-4,6a,6b,8a,11,12,14b-heptamethyl-2,3,4a,5,6,7,8,9,10,11,12,12a,14,14a-tetradecahydro-1H-picene-4-carboxylic acid) Related Products
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